Cas no 60725-10-2 ((2,3,4,5,6-PENTAMETHYLBENZYL)(TRIPHENYL)PHOSPHONIUM CHLORIDE)

(2,3,4,5,6-PENTAMETHYLBENZYL)(TRIPHENYL)PHOSPHONIUM CHLORIDE structure
60725-10-2 structure
Product Name:(2,3,4,5,6-PENTAMETHYLBENZYL)(TRIPHENYL)PHOSPHONIUM CHLORIDE
CAS No:60725-10-2
MF:C30H32ClP
MW:459.001848220825
CID:3029279
PubChem ID:88661410
Update Time:2025-04-21

(2,3,4,5,6-PENTAMETHYLBENZYL)(TRIPHENYL)PHOSPHONIUM CHLORIDE Chemical and Physical Properties

Names and Identifiers

    • (2,3,4,5,6-PENTAMETHYLBENZYL)(TRIPHENYL)PHOSPHONIUM CHLORIDE
    • Triphenyl(2-(2,3,4-trimethylphenyl)propan-2-yl)phosphoniumchloride
    • Triphenyl(2-(2,3,4-trimethylphenyl)propan-2-yl)phosphonium chloride
    • 60725-10-2
    • triphenyl-[2-(2,3,4-trimethylphenyl)propan-2-yl]phosphanium;chloride
    • SCHEMBL10751883
    • Inchi: 1S/C30H32P.ClH/c1-23-21-22-29(25(3)24(23)2)30(4,5)31(26-15-9-6-10-16-26,27-17-11-7-12-18-27)28-19-13-8-14-20-28;/h6-22H,1-5H3;1H/q+1;/p-1
    • InChI Key: QZPJKAOJIPONPN-UHFFFAOYSA-M
    • SMILES: [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C1C=CC(C)=C(C)C=1C

Computed Properties

  • Exact Mass: 458.1930157Da
  • Monoisotopic Mass: 458.1930157Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 501
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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